4-Fluorophenyl(trifluoromethylsulfonyl)methane
Overview
Description
4-Fluorophenyl(trifluoromethylsulfonyl)methane is a chemical compound with the molecular formula C8H6F4O2S and a molecular weight of 242.19 g/mol . It is not intended for human or veterinary use and is primarily used for research.
Molecular Structure Analysis
The molecular structure of 4-Fluorophenyl(trifluoromethylsulfonyl)methane consists of a fluorophenyl group attached to a trifluoromethylsulfonyl methane group . The exact structure would require more detailed analysis, such as X-ray crystallography or NMR spectroscopy, which is not available in the current resources.Physical And Chemical Properties Analysis
4-Fluorophenyl(trifluoromethylsulfonyl)methane has a molecular weight of 242.19 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current resources.Scientific Research Applications
Results
Material Science
Results
Analytical Chemistry
Results
Environmental Science
Results
Organic Synthesis
Results
Biochemistry
Results
Agrochemical Development
Application Summary
Methods: Synthesis of trifluoromethylpyridines (TFMP) derivatives from this compound has been a key area of research, with applications in creating pesticides .
Results: The introduction of TFMP derivatives has led to more than 20 new agrochemicals with ISO common names, enhancing crop protection against pests .
Photoredox Catalysis
Application Summary
Methods: The compound acts as a radical precursor in S-trifluoromethylation of thiophenols, forming electron donor–acceptor complexes that react under visible light .
Results: This method has enabled the S-trifluoromethylation of thiophenols, expanding the toolbox for synthetic chemists in creating fluorinated organic molecules .
Veterinary Medicine
Methods
Results: Several veterinary products containing the TFMP moiety have been granted market approval, improving animal healthcare options .
Functional Materials
Results
Cancer Research
Application Summary
Methods: Compounds like sorafenib, which contain a trifluoromethyl group, have been developed and approved for the treatment of primary liver cancer .
Results: Such compounds have shown efficacy in clinical trials, leading to FDA approvals and fast-track designations for advanced cancer therapies .
properties
IUPAC Name |
1-fluoro-4-(trifluoromethylsulfonylmethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F4O2S/c9-7-3-1-6(2-4-7)5-15(13,14)8(10,11)12/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKPSPNHMTRMLEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorophenyl(trifluoromethylsulfonyl)methane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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